Cas no 111688-36-9 ((S)-5-methyloxazolidin-2-one)

• Product Name: (S)-5-methyloxazolidin-2-one
• CAS No: 111688-36-9
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 2882944
• PubChem ID: 21794663
• Update Time: 2025-05-19

(S)-5-methyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 111688-36-9
• AKOS006353366
• (S)-5-methyl-oxazolidin-2-one
• AT29490
• SCHEMBL2366362
• starbld0027138
• (5S)-5-methyl-1,3-oxazolidin-2-one
• HBRXQSHUXIJOKV-VKHMYHEASA-N
• (S)-5-methyloxazolidin-2-one

• Inchi： 1S/C4H7NO2/c1-3-2-5-4(6)7-3/h3H,2H2,1H3,(H,5,6)/t3-/m0/s1
• InChI Key： HBRXQSHUXIJOKV-VKHMYHEASA-N
• SMILES： O1C(NC[C@@H]1C)=O

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (S)-5-methyloxazolidin-2-one

Comprehensive Overview of (S)-5-methyloxazolidin-2-one (CAS No. 111688-36-9): Properties, Applications, and Industry Insights

(S)-5-methyloxazolidin-2-one (CAS No. 111688-36-9) is a chiral oxazolidinone derivative that has garnered significant attention in pharmaceutical and organic synthesis due to its versatile applications. This compound, characterized by its stereospecificity and structural rigidity, serves as a critical building block in asymmetric synthesis, enabling the production of enantiomerically pure compounds. Its CAS number 111688-36-9 is frequently searched in chemical databases, reflecting its relevance in research and industrial applications.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has positioned (S)-5-methyloxazolidin-2-one as a compound of interest. Researchers often explore its role in catalysis and stereoselective reactions, aligning with trends in green chemistry and sustainable synthesis. Recent studies highlight its utility in API (Active Pharmaceutical Ingredient) development, particularly for drugs targeting neurological and metabolic disorders. This aligns with the surge in searches for "chiral synthesis techniques" and "oxazolidinone applications in medicine."

From a molecular perspective, (S)-5-methyloxazolidin-2-one exhibits a five-membered ring structure with a methyl substituent at the 5-position, contributing to its stereochemical stability. This feature is pivotal in asymmetric hydrogenation and cross-coupling reactions, topics frequently queried in academic forums. Its enantiomeric purity (>98%) makes it a preferred choice for synthesizing optically active compounds, addressing the pharmaceutical industry's need for high-purity intermediates.

In the context of industrial scalability, CAS No. 111688-36-9 is often discussed alongside process optimization and cost-effective synthesis routes. Manufacturers emphasize its compatibility with continuous flow chemistry, a trending topic in process chemistry circles. The compound's stability under mild reaction conditions further enhances its appeal, reducing energy consumption and waste generation—key concerns in modern green chemistry initiatives.

Analytical techniques for characterizing (S)-5-methyloxazolidin-2-one include HPLC, NMR spectroscopy, and mass spectrometry, with data often shared in open-access journals to support reproducibility. This transparency caters to the increasing demand for verified chemical data, a hot topic in open science movements. Additionally, its solubility profiles in polar solvents like DMSO and methanol are frequently documented, aiding formulation scientists in drug delivery system design.

Emerging applications of (S)-5-methyloxazolidin-2-one extend to agrochemicals and material science, where its chiral framework improves the efficacy of pesticides and functional polymers. These interdisciplinary uses correlate with rising searches for "bioactive heterocycles" and "chiral materials." Regulatory compliance, such as REACH and FDA guidelines, is also a recurring theme in discussions about this compound, reflecting industry priorities.

In summary, (S)-5-methyloxazolidin-2-one (CAS No. 111688-36-9) exemplifies the intersection of chiral chemistry and applied sciences. Its multifaceted roles—from enabling stereocontrolled synthesis to advancing sustainable manufacturing—underscore its value in contemporary research. As interest in precision synthesis and green methodologies grows, this compound will likely remain a focal point in both academic and industrial settings.